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Compound of Interest

Compound Name: BA-Azt1

Cat. No.: B15564163 Get Quote

Initial investigations into "BA-Azt1" have revealed that this is not a standard nomenclature for a

commercially available or widely documented chemical compound. To provide accurate and

detailed application notes for your research, further clarification on the identity of this substance

is essential.

Our comprehensive search suggests that "BA-Azt1" could be an abbreviation, a proprietary

name, or a potential typographical error for several distinct possibilities. The most prominent

interpretations based on available scientific literature include:

A combination of Baicalein (BA) and Zidovudine (AZT): Research has been published on the

interaction between Baicalein, a natural flavonoid, and Zidovudine (AZT), an antiretroviral

medication. If this is the combination of interest, we can provide detailed protocols on their

synergistic or antagonistic effects in cell culture.

A derivative of Boswellic Acid (BA): Boswellic acids and their derivatives, such as 3-O-acetyl-

11-keto-β-boswellic acid (AKBA), are well-studied compounds. "Azt1" might refer to a

specific modification, a target protein, or an experimental identifier related to a boswellic acid

derivative.

A compound related to Brassinosteroid (BR) signaling: The BZR1 transcription factor is a key

component of the brassinosteroid signaling pathway. It is possible that "BA" is a typo for

"BR," and "Azt1" relates to a specific modulator or experimental context within this pathway.
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An inhibitor of the ERK or Notch signaling pathways: Several inhibitors of these pathways

have designations containing "AZD," such as AZD0364 and AZD9291. "Azt" could be a

variation of this nomenclature.

A molecule containing Aziridine or Azetidinone moieties: Chemical structure searches for

"Azt" have identified compounds containing aziridine or azetidinone rings. "BA" would likely

refer to another part of the chemical structure.

To proceed with generating the detailed Application Notes and Protocols you require, please

provide additional information to clarify the precise nature of "BA-Azt1". This could include:

The full chemical name or CAS number.

The supplier or source of the compound.

Any associated research articles or patents.

The biological pathway or cellular process you are investigating.

Once the identity of "BA-Azt1" is confirmed, we will be able to provide comprehensive and

accurate information, including:

Detailed protocols for its use in various cell culture assays.

Quantitative data on its effects, summarized in clear tables.

Diagrams of relevant signaling pathways and experimental workflows.

We look forward to your clarification to assist you further in your research endeavors.

To cite this document: BenchChem. [Unraveling the Identity of BA-Azt1 for Cell Culture
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564163#how-to-use-ba-azt1-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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